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Compound of Interest

Compound Name: (Rac)-Lys-SMCC-DM1

Cat. No.: B10801088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, handling, and storage of stock

solutions of (Rac)-Lys-SMCC-DM1, a racemate of Lys-SMCC-DM1, which is an active

metabolite of Trastuzumab emtansine (T-DM1).[1] Accurate preparation of this antibody-drug

conjugate (ADC) linker-payload is critical for reproducible results in research and development

settings.

Compound Specifications
(Rac)-Lys-SMCC-DM1 is a complex molecule used in cancer research, particularly in the study

of ADCs.[1] Its properties are summarized below.
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Property Value Citations

Synonyms (Rac)-Lys-Nε-MCC-DM1 [1]

Molecular Formula C₅₃H₇₅ClN₆O₁₅S [1][2][3][4]

Molecular Weight 1103.71 g/mol [1][2][3][4][5][6][7][8]

Appearance Off-white to light yellow solid [1][8]

Primary In Vitro Solvent Dimethyl sulfoxide (DMSO) [1][5][6][7][8]

Solubility in DMSO

Up to 100 mg/mL (90.60 mM).

Requires sonication for

dissolution.

[1][5][8]

Solid Storage
Store at 4°C under nitrogen or

at -20°C for long-term stability.
[1][5][6][9]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for preparing a stock solution of (Rac)-
Lys-SMCC-DM1.
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Caption: Workflow for (Rac)-Lys-SMCC-DM1 Stock Solution Preparation.
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Experimental Protocol: Stock Solution Preparation
(10 mM in DMSO)
This protocol details the steps to prepare a 10 mM stock solution of (Rac)-Lys-SMCC-DM1 in

DMSO. Adjust calculations accordingly for different desired concentrations.

3.1. Materials and Equipment

(Rac)-Lys-SMCC-DM1 solid powder

Anhydrous, molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic water bath

Cryogenic storage vials

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

3.2. Safety Precautions

(Rac)-Lys-SMCC-DM1 is a potent cytotoxic agent that functions as a tubulin polymerization

inhibitor.[1] Handle this compound with extreme care in a designated area, such as a chemical

fume hood, to avoid inhalation or skin contact. Dispose of all contaminated materials and waste

according to institutional guidelines for cytotoxic compounds.

3.3. Stock Solution Calculation

To prepare a 10 mM stock solution, use the following calculation based on the molecular weight

(1103.71 g/mol ):
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Mass (mg) = Desired Volume (mL) x 10 (mmol/L) x 1.10371 (mg/µmol)

Example for 1 mL of 10 mM solution: Mass = 1 mL x 10 mmol/L x 1.10371 mg/µmol = 11.04 mg

3.4. Step-by-Step Procedure

Preparation: Before opening, allow the vial of (Rac)-Lys-SMCC-DM1 to equilibrate to room

temperature for at least 20 minutes to prevent condensation of moisture.

Weighing: Carefully weigh the desired amount of the compound (e.g., 11.04 mg for a 1 mL,

10 mM solution) into a suitable vial. For maximum recovery, centrifuge the original vial briefly

before opening the cap.[6]

Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous DMSO

to the vial containing the compound. It is crucial to use newly opened, anhydrous DMSO, as

the compound's solubility can be significantly impacted by moisture.[1][5][8]

Dissolution:

Tightly cap the vial and vortex vigorously for 1-2 minutes.

Place the vial in an ultrasonic water bath until the solution becomes clear.[1][5][7][8]

Gentle warming may be applied if necessary to aid dissolution.[1]

Visually inspect the solution against a light source to ensure no solid particles remain. If

precipitation is observed, repeat the sonication step.

Aliquoting and Storage:

Once fully dissolved, dispense the stock solution into single-use aliquots in cryogenic

vials. Aliquoting is critical to prevent degradation from repeated freeze-thaw cycles.[1][8]

Store the aliquots upright in a freezer.

3.5. Storage Conditions for Stock Solution

Proper storage is essential to maintain the stability and activity of the (Rac)-Lys-SMCC-DM1
stock solution.
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Temperature Duration Special Conditions Citations

-80°C 6 months to 1 year
Recommended for

long-term storage
[1][5][8][9][10][11]

-20°C 1 month
Suitable for short-term

storage
[1][5][8]

Note: For optimal stability, it is recommended to store the solution under a nitrogen

atmosphere.[1][5][8][11] Working solutions for in vivo experiments should be prepared fresh

from the stock solution on the day of use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10801088#how-to-prepare-rac-lys-smcc-dm1-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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